Cas no 88548-59-8 (1,4,7,10-Tetraoxa-13-azacyclopentadecane, 13-[(2-nitrophenyl)methyl]-)

1,4,7,10-Tetraoxa-13-azacyclopentadecane, 13-[(2-nitrophenyl)methyl]- structure
88548-59-8 structure
Product Name:1,4,7,10-Tetraoxa-13-azacyclopentadecane, 13-[(2-nitrophenyl)methyl]-
CAS No:88548-59-8
MF:C17H26N2O6
MW:354.398145198822
CID:629092
PubChem ID:14178459
Update Time:2025-04-19

1,4,7,10-Tetraoxa-13-azacyclopentadecane, 13-[(2-nitrophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,4,7,10-Tetraoxa-13-azacyclopentadecane, 13-[(2-nitrophenyl)methyl]-
    • 13-[(2-nitrophenyl)methyl]-1,4,7,10-tetraoxa-13-azacyclopentadecane
    • 88548-59-8
    • DTXSID20557061
    • Inchi: 1S/C17H26N2O6/c20-19(21)17-4-2-1-3-16(17)15-18-5-7-22-9-11-24-13-14-25-12-10-23-8-6-18/h1-4H,5-15H2
    • InChI Key: UFEDVFITURQGIX-UHFFFAOYSA-N
    • SMILES: O1CCOCCOCCOCCN(CC2C=CC=CC=2[N+](=O)[O-])CC1

Computed Properties

  • Exact Mass: 354.17908655g/mol
  • Monoisotopic Mass: 354.17908655g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 86Ų
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